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Compound of Interest

Compound Name: 2-Amino-6-Chloropyrazine

Cat. No.: B134898

This guide provides essential safety and logistical information for the proper disposal of 2-
Amino-6-chloropyrazine, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Immediate Safety and Hazard Assessment

2-Amino-6-chloropyrazine is a chemical compound that requires careful handling due to its
potential health hazards. Before beginning any disposal procedure, it is crucial to be aware of
its classification and associated risks.

Key Hazards:

» Acute Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Damage: Causes serious eye damage or irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Combustibility: It is a combustible solid.[2]

Personal Protective Equipment (PPE)
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All personnel handling 2-Amino-6-chloropyrazine waste must use appropriate PPE to

minimize exposure risk.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).
Eye/Face Protection: Use chemical safety goggles and/or a face shield.[1][3]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger
spills, additional protective clothing may be necessary.[1]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]
[4] If dust formation is likely, a NIOSH-approved respirator may be required.[5]

Waste Segregation and Collection

Proper segregation is a critical step in the disposal process to prevent dangerous reactions and

to facilitate compliant disposal.

Designated Waste Container: Collect waste 2-Amino-6-chloropyrazine and materials
contaminated with it (e.qg., filter paper, contaminated gloves) in a dedicated, properly labeled
hazardous waste container.[6]

Halogenated Waste Stream: As a chlorinated compound, this chemical must be disposed of
in a halogenated organic waste stream.[7][8] Do not mix with non-halogenated waste, as this
can significantly increase disposal costs and complexity.[8]

Avoid Mixing: Do not mix with incompatible materials such as strong oxidizing agents or
strong mineral acids.[1]

Container Type: Use a container made of compatible material (e.g., glass or high-density
polyethylene) that is in good condition and has a tight-fitting screw cap.[6][8] The original
product container is often a suitable choice.[6][9]

Step-by-Step Disposal Procedure

Step 1: Waste Collection at the Source
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o Perform all work with 2-Amino-6-chloropyrazine in a well-ventilated area or a chemical
fume hood to minimize inhalation exposure.[4]

» Carefully transfer residual amounts of the solid chemical and any contaminated disposable
materials into the designated halogenated waste container. Avoid generating dust.[10][11]

o For solutions, pour the waste liquid into the designated liquid halogenated waste container.
Step 2: Container Management and Labeling

o Keep the waste container securely closed at all times, except when adding waste.[6][9]

o Label the container clearly with the words "HAZARDOUS WASTE".[6]

e The label must also include the full chemical name ("2-Amino-6-chloropyrazine"”) and an
accurate estimation of its concentration or percentage in the waste mixture.[6][9]

« Indicate the start date of waste accumulation on the label.[9]
Step 3: Storage Pending Disposal

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) or a central hazardous waste storage area.

o Ensure the storage area is secure, well-ventilated, and away from heat or ignition sources.

o Segregate the container from incompatible waste streams, particularly bases, acids, and
oxidizers.[6][9]

Step 4: Arranging for Final Disposal

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and final disposal.[6]

e Provide the EHS office with a complete inventory of the waste.

» Final disposal must be conducted at an approved waste disposal plant in accordance with all
local, state, and federal regulations.[3][11] Never discharge 2-Amino-6-chloropyrazine into
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drains or dispose of it in regular trash.[10][11]

Accidental Release and Spill Management

In the event of a spill, follow these procedures:

o Evacuate and Secure: Alert personnel in the immediate area and restrict access.
e Ventilate: Ensure the area is well-ventilated.

o PPE: Don the appropriate PPE as described in Section 2.

e Containment & Cleanup: For solid spills, carefully sweep or vacuum the material, avoiding
dust generation, and place it into the designated hazardous waste container.[10] For liquid
spills, absorb with an inert material (e.g., vermiculite, sand) and place it in the waste
container.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water. Collect all cleaning materials as hazardous waste.

o Report: Report the spill to your laboratory supervisor and EHS department.

Data Presentation

The following table summarizes key quantitative and qualitative data pertinent to the safe
handling and disposal of 2-Amino-6-chloropyrazine and related compounds.
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Parameter Value / Information Source
Chemical Formula CaHaCINs3 [2]
Molecular Weight 129.55 g/mol [2]
Physical Form Solid [2]
Acute Toxicity 4 (Oral), Skin
Hazard Classifications Irritation 2, Eye Damage 1, [2]
STOT SE 3
Signal Word Danger [2]
680 mg/kg (for the related
LD50 (Oral, Mouse) compound 2-Amino-6- [12]

chloropyridine)

Incompatible Materials

Strong oxidizing agents, strong

mineral acids

[1]

Waste Stream

Halogenated Organic Waste

[7](8]

WGK (German Water Hazard
Class)

WGK 3 (severely hazardous to

water)

[2]

Experimental Protocols & Visualizations

This section provides a logical workflow for the proper disposal of 2-Amino-6-chloropyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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